Cas no 1242866-23-4 (2-(4-benzylpiperazin-1-yl)-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 2-(4-benzylpiperazin-1-yl)-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1242866-23-4
• MF: C₂₄H₂₄N₄OS
• MW: 416.538563728333
• CID: 5434207
• Update Time: 2023-11-20

2-(4-benzylpiperazin-1-yl)-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-benzylpiperazin-1-yl)-7-(3-methylphenyl)-1H-thieno[3,2-d]pyrimidin-4-one
• 2-(4-benzylpiperazin-1-yl)-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C24H24N4OS/c1-17-6-5-9-19(14-17)20-16-30-22-21(20)25-24(26-23(22)29)28-12-10-27(11-13-28)15-18-7-3-2-4-8-18/h2-9,14,16H,10-13,15H2,1H3,(H,25,26,29)
• InChI Key： GOOJICXKUWDJKU-UHFFFAOYSA-N
• SMILES： C1(N2CCN(CC3=CC=CC=C3)CC2)=NC(=O)C2SC=C(C3=CC=CC(C)=C3)C=2N1

Computed Properties

• Exact Mass: 416.167
• Monoisotopic Mass: 416.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2A^2